3-ethyl-N-[1-(4-ethylphenyl)propyl]-1-methylpyrazol-4-amine

• IUPAC Name: 3-ethyl-N-[1-(4-ethylphenyl)propyl]-1-methylpyrazol-4-amine
• InChI: InChI=1S/C17H25N3/c1-5-13-8-10-14(11-9-13)15(6-2)18-17-12-20(4)19-16(17)7-3/h8-12,15,18H,5-7H2,1-4H3
• InChI Key: SDVUUFQOZUGXIA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(CC)NC2=CN(N=C2CC)C
• Molecular Formula: C17H25N3
• Molecular Weight: 271.4 g/mol

Description

3-ethyl-N-[1-(4-ethylphenyl)propyl]-1-methylpyrazol-4-amine is a chemical compound that belongs to the pyrazolamine class. It has been extensively studied in various scientific research fields for its potential applications in medicine and biology.

Scientific Research Applications

3-ethyl-N-[1-(4-ethylphenyl)propyl]-1-methylpyrazol-4-amine has been widely studied for its potential applications in medicine and biology. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the treatment of various diseases such as arthritis, fever, and pain.

Mechanism of Action

The mechanism of action of 3-ethyl-N-[1-(4-ethylphenyl)propyl]-1-methylpyrazol-4-amine involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. By inhibiting COX enzymes, this compound reduces the production of prostaglandins, which are responsible for inflammation, pain, and fever.
Biochemical and Physiological Effects:
Studies have shown that 3-ethyl-N-[1-(4-ethylphenyl)propyl]-1-methylpyrazol-4-amine exhibits potent anti-inflammatory, analgesic, and antipyretic effects in animal models. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. Additionally, this compound has been found to exhibit minimal toxicity and side effects, making it a potential candidate for clinical use.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethyl-N-[1-(4-ethylphenyl)propyl]-1-methylpyrazol-4-amine in lab experiments is its potent anti-inflammatory, analgesic, and antipyretic effects. This makes it a valuable tool for studying the mechanisms underlying these processes. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for the study of 3-ethyl-N-[1-(4-ethylphenyl)propyl]-1-methylpyrazol-4-amine. One potential direction is the development of more potent and selective COX inhibitors based on the structure of this compound. Additionally, further studies are needed to investigate the potential clinical applications of this compound in the treatment of various diseases. Finally, more research is needed to fully understand the mechanisms underlying the anti-inflammatory, analgesic, and antipyretic effects of this compound.

Synthesis Methods

The synthesis of 3-ethyl-N-[1-(4-ethylphenyl)propyl]-1-methylpyrazol-4-amine involves the reaction of 4-ethylphenylhydrazine with 3-ethyl-1-methyl-1H-pyrazol-5-amine in the presence of propyl bromide. This reaction leads to the formation of the desired compound, which can be purified through various methods such as chromatography and recrystallization.